13,21-Dimethyltritetracontane

• CAS No.: 65820-65-7
• Molecular Formula: C45H92
• Molecular Weight: 633.2 g/mol
• IUPAC Name: 13,21-dimethyltritetracontane
• InChI: InChI=1S/C45H92/c1-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-33-37-41-45(4)43-39-35-31-34-38-42-44(3)40-36-32-29-27-16-14-12-10-8-6-2/h44-45H,5-43H2,1-4H3
• InChI Key: ZJDDHDSKALVGRR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCC(C)CCCCCCCC(C)CCCCCCCCCCCC

Description

13,21-Dimethyltritetracontane is a branched alkane derivative of tritetracontane (C₄₃H₈₈), a straight-chain hydrocarbon with 43 carbon atoms. The compound features two methyl groups (-CH₃) substituted at positions 13 and 21 on the main carbon backbone.

Molecular Formula and Weight:
Based on structural analogs (e.g., 17,21-Dimethylhentetracontane, C₄₃H₈₈ ), 13,21-Dimethyltritetracontane likely retains the tritetracontane backbone (C₄₃) with two methyl substituents. However, if the methyl groups extend the carbon chain, the formula could approximate C₄₅H₉₂. Further experimental validation is required to confirm its exact formula.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 13,21-Dimethyltritetracontane typically involves the alkylation of smaller hydrocarbons. One common method is the catalytic hydrogenation of long-chain alkenes, followed by methylation at specific positions. The reaction conditions often require high temperatures and pressures, along with the use of catalysts such as palladium or platinum to facilitate the hydrogenation process .

Industrial Production Methods: Industrial production of 13,21-Dimethyltritetracontane may involve the fractional distillation of crude oil, where long-chain hydrocarbons are isolated and subsequently modified through chemical reactions. This process ensures the large-scale availability of the compound for various applications .

Chemical Reactions Analysis

Types of Reactions: 13,21-Dimethyltritetracontane primarily undergoes reactions typical of alkanes, including:

Oxidation: This reaction can produce alcohols, ketones, or carboxylic acids depending on the conditions.

Reduction: Although alkanes are already in a reduced state, further reduction can lead to the formation of smaller hydrocarbons.

Substitution: Halogenation is a common substitution reaction where hydrogen atoms are replaced by halogens like chlorine or bromine.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Catalysts like nickel (Ni) or platinum (Pt) in the presence of hydrogen gas (H2).

Substitution: Halogens (Cl2, Br2) in the presence of ultraviolet light or heat.

Major Products:

Oxidation: Alcohols, ketones, carboxylic acids.

Reduction: Smaller hydrocarbons.

Substitution: Haloalkanes.

Scientific Research Applications

13,21-Dimethyltritetracontane has several applications in scientific research:

Chemistry: Used as a model compound for studying long-chain hydrocarbon behavior and reactions.

Biology: Investigated for its role in biological membranes and lipid interactions.

Medicine: Potential use in drug delivery systems due to its hydrophobic nature.

Industry: Utilized in the production of lubricants, waxes, and other hydrocarbon-based products .

Mechanism of Action

The mechanism of action of 13,21-Dimethyltritetracontane involves its interaction with lipid membranes and hydrophobic environments. Its long hydrocarbon chain allows it to integrate into lipid bilayers, affecting membrane fluidity and permeability. This property is particularly useful in drug delivery systems, where the compound can help transport hydrophobic drugs across cell membranes .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and molecular features of 13,21-Dimethyltritetracontane and related hydrocarbons:

Compound	Molecular Formula	Molecular Weight	Branching Positions	Key Structural Features
Tritetracontane	C₄₃H₈₈	605.16 g/mol	None	Straight-chain alkane
13,21-Dimethyltritetracontane	Likely C₄₃H₈₈ or C₄₅H₉₂*	~605–633 g/mol*	13, 21	Branched isomer of tritetracontane
17,21-Dimethylhentetracontane	C₄₃H₈₈	604.69 g/mol	17, 21	Branched derivative of hentetracontane
13-Methyltriacontane	C₃₁H₆₄	436.84 g/mol	13	Mono-methyl branched triacontane

*Note: Uncertainty arises from differing nomenclature conventions for branched alkanes.

Physicochemical Properties

• Melting and Boiling Points :
  Branched alkanes generally exhibit lower melting and boiling points compared to their straight-chain isomers due to reduced molecular symmetry and weaker van der Waals interactions. For example:

  • Tritetracontane (straight-chain) has a higher melting point than its dimethyl derivatives .
  • 13-Methyltriacontane (C₃₁H₆₄) shows a lower melting point than triacontane (C₃₀H₆₂) .

• Retention Indices (RI) and Mass Spectrometry (MS) :
  Gas chromatography (GC) and MS data for branched alkanes often differ from linear analogs. For instance:

  • A branched compound in (RI = 2113) shows distinct fragmentation patterns (m/z 2000–2100) compared to linear hydrocarbons like eicosane or tricosane .
  • MS-Ready structures and HRMS techniques (as in ) are critical for distinguishing isomers based on fragmentation profiles .

Stability and Degradation

For example, branched alkanes could resist oxidative degradation better than linear chains due to steric hindrance .

Analytical and Industrial Relevance

• Spectral Identification :
  Predicted MS/MS spectra () and infrared (IR) bands () are essential for identifying branched alkanes in complex mixtures.
• Applications: Branched alkanes like 13,21-Dimethyltritetracontane may serve as lubricants, surfactants, or biomarkers. For instance, urinary biomarkers such as aHGF () highlight the role of branched molecules in medical diagnostics .

Data Gaps and Future Research

• Unresolved Questions :
  • Exact molecular formula and weight of 13,21-Dimethyltritetracontane.
  • Experimental validation of its thermal stability and solubility.
• Recommended Studies :
  • High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) for structural confirmation.
  • Comparative GC-MS analysis with tritetracontane and other branched analogs.